Cas no 2755719-26-5 ((2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane)

• Product Name: (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane
• CAS No: 2755719-26-5
• MF: C₉H₁₀F₂O₂S
• MW: 220.24
• CID: 5080484
• Update Time: 2025-10-29

(2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane

• Inchi： 1S/C9H10F2O2S/c1-12-5-13-8-4-9(14-2)7(11)3-6(8)10/h3-4H,5H2,1-2H3
• InChI Key： IESGSMVFLLFHBS-UHFFFAOYSA-N
• SMILES： S(C1C=C(OCOC)C(F)=CC=1F)C

Additional information on (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane

Compound Introduction: (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane (CAS No. 2755719-26-5)

(2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane, with the CAS number 2755719-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of sulfanes, which are known for their unique sulfur-containing structures that can exhibit a wide range of biological and chemical properties. The presence of fluoro and methoxy groups in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for various research applications.

The molecular structure of (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane consists of a phenyl ring substituted with fluoro and methoxymethoxy groups, which are positioned at the 2 and 4 positions, respectively. The methylsulfane moiety attached to this aromatic system introduces a sulfur atom that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal centers. This structural feature makes the compound particularly interesting for applications in catalysis and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel sulfane derivatives as potential therapeutic agents. The fluoro substituents in (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Additionally, the methoxymethoxy groups can influence the solubility and interactions of the molecule with biological targets. These properties have made this compound a subject of extensive research in drug discovery efforts.

One of the most compelling aspects of (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane is its potential application in the synthesis of advanced materials. The unique electronic properties conferred by the fluoro and methoxy groups make it an excellent candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its use as a building block for more complex molecules that exhibit enhanced charge transport properties, which are crucial for the performance of these devices.

Moreover, the sulfane group in this compound has shown promise in the development of new catalysts. Sulfanes are known to act as ligands in transition metal catalysis, facilitating various transformations such as cross-coupling reactions and hydrogenation processes. The presence of fluoro and methoxy groups can further modulate the reactivity of these catalysts, making them more efficient and selective. This has opened up new avenues for synthetic chemists looking to develop greener and more sustainable chemical processes.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane. Preclinical studies have indicated that sulfane derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of fluoro and methoxymethoxy groups in this compound may contribute to its ability to interact with biological targets in a unique manner, potentially leading to novel therapeutic strategies. Further research is ongoing to fully elucidate its mechanism of action and explore its clinical applicability.

In conclusion, (2,4-Difluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane (CAS No. 2755719-26-5) is a multifaceted compound with significant potential in both pharmaceutical chemistry and material science. Its unique molecular structure, characterized by fluoro and methoxymethoxy substituents along with a sulfane moiety, makes it an attractive candidate for various applications ranging from drug development to advanced materials. As research continues to uncover new possibilities for this compound, its importance in scientific innovation is likely to grow even further.